Cas no 82523-07-7 (3H-Imidazo[4,5-c]pyridine-6-carboxylic acid methyl ester)

• Product name: 3H-Imidazo[4,5-c]pyridine-6-carboxylic acid methyl ester
• CAS No: 82523-07-7
• MF: C₈H₇N₃O₂
• MW: 177.160081148148
• MDL: MFCD20621063
• CID: 689373
• PubChem ID: 21892231

3H-Imidazo[4,5-c]pyridine-6-carboxylic acid methyl ester Chemical and Physical Properties

Names and Identifiers

• 3H-Imidazo[4,5-c]pyridine-6-carboxylic acid methyl ester
• methyl3H-imidazo[4,5-c]pyridine-6-carboxylate
• 1H-Imidazo[4,5-c]pyridine-6-carboxylic acid, methyl ester
• 1H-Imidazo[4,5-c]pyridine-6-carboxylic acid, methyl ester (9CI)
• Methyl 1H-imidazo[4,5-c]pyridine-6-carboxylate
• Methyl 3H-imidazo[4,5-c]pyridine-6-carboxylate
• SY322719
• DTXSID60619551
• AS-70327
• AKOS028112647
• MFCD11656494
• Methyl 3-H-imidazo[4,5-c]pyridine-6-carboxylate
• DA-02589
• 82523-07-7
• SCHEMBL1870024
• 3H-Imidazo[4,5-c]pyridine-6-carboxylic acid, methyl ester
• PTZVKSLCCQTAJE-UHFFFAOYSA-N
• AKOS027325829
• CHEMBL154813
• CS-0082361
• Methyl-1H-imidazo[4,5-c]pyridine-6-carboxylate

• MDL： MFCD20621063
• Inchi： 1S/C8H7N3O2/c1-13-8(12)6-2-5-7(3-9-6)11-4-10-5/h2-4H,1H3,(H,10,11)
• InChI Key： PTZVKSLCCQTAJE-UHFFFAOYSA-N
• SMILES： O=C(C1C=C2C(N=CN2)=CN=1)OC

Computed Properties

• Exact Mass: 177.053826475g/mol
• Monoisotopic Mass: 177.053826475g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 67.9Ų

Experimental Properties

• Density: 1.403±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Slightly soluble (12 g/l) (25 º C),

Additional information on 3H-Imidazo[4,5-c]pyridine-6-carboxylic acid methyl ester

3H-Imidazo[4,5-c]pyridine-6-carboxylic Acid Methyl Ester (CAS No. 82523-07-7): A Comprehensive Overview

3H-Imidazo[4,5-c]pyridine-6-carboxylic acid methyl ester (CAS No. 82523-07-7) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique imidazopyridine core, exhibits a range of biological activities that make it a valuable candidate for the development of novel therapeutic agents.

The chemical structure of 3H-Imidazo[4,5-c]pyridine-6-carboxylic acid methyl ester is defined by its imidazopyridine ring system, which is a key pharmacophore in many bioactive molecules. The presence of the methyl ester group at the C-6 position adds to its structural diversity and functional versatility. This compound is synthesized through a series of well-documented chemical reactions, including cyclization and esterification processes, which are crucial for achieving high yields and purity.

In recent years, the biological properties of 3H-Imidazo[4,5-c]pyridine-6-carboxylic acid methyl ester have been extensively studied. One of the most notable findings is its potential as an inhibitor of specific enzymes involved in various disease pathways. For instance, research has shown that this compound can effectively inhibit the activity of certain kinases, which are key regulators of cellular signaling pathways. This inhibition can lead to therapeutic benefits in conditions such as cancer and inflammatory diseases.

Beyond its enzymatic inhibition properties, 3H-Imidazo[4,5-c]pyridine-6-carboxylic acid methyl ester has also been investigated for its anti-inflammatory effects. Studies have demonstrated that it can modulate the expression of pro-inflammatory cytokines and chemokines, thereby reducing inflammation and tissue damage. This makes it a promising candidate for the treatment of chronic inflammatory conditions such as rheumatoid arthritis and Crohn's disease.

The pharmacokinetic profile of 3H-Imidazo[4,5-c]pyridine-6-carboxylic acid methyl ester has also been a focus of recent research. Initial studies indicate that it has favorable absorption, distribution, metabolism, and excretion (ADME) properties. These characteristics are essential for ensuring that the compound can be effectively delivered to target tissues and maintain therapeutic concentrations over an extended period. Additionally, its low toxicity profile further enhances its potential as a safe and effective therapeutic agent.

In the context of drug discovery and development, 3H-Imidazo[4,5-c]pyridine-6-carboxylic acid methyl ester serves as a valuable starting point for structure-activity relationship (SAR) studies. By modifying the functional groups attached to the imidazopyridine core, researchers can optimize the compound's biological activity and pharmacological properties. This approach has led to the identification of several analogs with enhanced potency and selectivity.

The clinical potential of 3H-Imidazo[4,5-c]pyridine-6-carboxylic acid methyl ester is further supported by preclinical studies in animal models. These studies have shown promising results in terms of efficacy and safety, paving the way for future clinical trials. The compound's ability to target multiple disease pathways simultaneously makes it particularly attractive for combination therapies.

In conclusion, 3H-Imidazo[4,5-c]pyridine-6-carboxylic acid methyl ester (CAS No. 82523-07-7) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure and diverse biological activities make it a valuable candidate for the development of novel therapeutic agents targeting various diseases. Ongoing research continues to uncover new applications and optimize its properties, solidifying its position as an important molecule in modern drug discovery.